Cas no 1309978-63-9 (2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1309978-63-9
• MF: C₁₅H₂₂BFN₂O₂
• MW: 292.156787395477
• MDL: MFCD13563072
• CID: 1078282
• PubChem ID: 46318136
• Update Time: 2025-11-02

2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 1309978-63-9
• BS-30619
• MFCD13563072
• AKOS015853485
• 2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, AldrichCPR
• [2-Fluoro-6-(pyrrolidin-1-yl)pyridin-3-yl]boronic acid pinacol ester
• CS-0174126
• AT14329
• 2-fluoro-6-pyrrolidin-1-yl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Fluoro-6-(pyrrolidin-1-yl)pyridine-3-boronic acid pinacol ester

• MDL： MFCD13563072
• Inchi： 1S/C15H22BFN2O2/c1-14(2)15(3,4)21-16(20-14)11-7-8-12(18-13(11)17)19-9-5-6-10-19/h7-8H,5-6,9-10H2,1-4H3
• InChI Key： COKBPNNLEAKVLK-UHFFFAOYSA-N
• SMILES： FC1=C(B2OC(C)(C)C(C)(C)O2)C=CC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 292.17600
• Monoisotopic Mass: 292.1758363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• PSA: 34.59000
• LogP: 2.18510

2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Research Brief on 2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1309978-63-9)

In recent years, the compound 2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1309978-63-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative has emerged as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and other targeted therapies. Its unique structural features, including the fluorine substitution and the boronate ester moiety, make it a versatile building block for drug discovery and development.

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The boronate ester group facilitates the formation of carbon-carbon bonds, enabling the construction of complex molecular architectures. Researchers have successfully utilized this compound to synthesize a variety of biologically active molecules, including potential anticancer agents and anti-inflammatory drugs. The fluorine atom, in particular, has been shown to enhance the metabolic stability and bioavailability of the resulting compounds.

One of the most promising applications of 2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, with promising selectivity profiles. These findings suggest that this compound could serve as a valuable scaffold for the design of next-generation kinase inhibitors.

In addition to its applications in drug discovery, this compound has also been investigated for its potential use in positron emission tomography (PET) imaging. The fluorine-18 isotope can be incorporated into the molecule, enabling its use as a radiotracer for imaging studies. Preliminary results indicate that fluorinated derivatives of this compound exhibit favorable pharmacokinetic properties and high target specificity, making them suitable candidates for diagnostic applications.

Despite its promising potential, several challenges remain in the utilization of 2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. Issues such as synthetic scalability, stability under physiological conditions, and off-target effects need to be addressed in future research. However, ongoing studies are actively exploring strategies to overcome these limitations, including the development of novel synthetic routes and the optimization of molecular properties.

In conclusion, 2-Fluoro-6-(pyrrolidin-1-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1309978-63-9) represents a valuable tool in the arsenal of medicinal chemists and chemical biologists. Its versatility and potential applications in drug discovery and imaging underscore its importance in contemporary research. As our understanding of its properties and applications continues to grow, this compound is poised to make significant contributions to the advancement of chemical biology and pharmaceutical sciences.